Cas no 2098108-67-7 (5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2098108-67-7
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 5728844
• PubChem ID: 121211725
• Update Time: 2025-05-23

5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098108-67-7
• AKOS026721871
• starbld0048292
• F2198-2127
• 5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 5-(1-methylethyl)-1-(2-propyn-1-yl)-3-(trifluoromethyl)-

• Inchi： 1S/C10H11F3N2/c1-4-5-15-8(7(2)3)6-9(14-15)10(11,12)13/h1,6-7H,5H2,2-3H3
• InChI Key： UZHCVVKRACBREH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)C)N(CC#C)N=1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 216.9±40.0 °C(Predicted)
• pka: -0.80±0.10(Predicted)

Additional information on 5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole

5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole: A Comprehensive Overview

The compound 5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2098108-67-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyrazole derivative has garnered attention due to its unique structural features and versatile functional groups, which enable it to participate in a wide range of chemical reactions and applications.

The molecular structure of 5-isopropyl-1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring include an isopropyl group at position 5, a propargyl group (propargyl being the substituent at position 1), and a trifluoromethyl group at position 3. These substituents not only enhance the molecule's stability but also impart unique electronic and steric properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group, a strong electron-withdrawing group, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity. This makes 5-isopropyl-1-(propargyl)-3-trifluoromethylpyrazole a valuable intermediate in the synthesis of bioactive compounds.

In terms of synthesis, this compound can be prepared via various routes, including cyclocondensation reactions and substitution reactions. The presence of the propargyl group allows for further functionalization through click chemistry reactions, such as azide–alkyne cycloaddition (CuAAC), which opens up avenues for creating complex molecular architectures. The isopropyl group provides steric bulk, which can be advantageous in certain applications where spatial hindrance is desired.

One of the most promising applications of 5-isopropyl-1-propargylpyrazole derivatives lies in their use as building blocks for constructing bioisosteres and mimetics. These molecules have been employed in the design of inhibitors for various enzymes, including proteases and kinases, which are key targets in oncology and inflammatory diseases. Recent research has demonstrated that these compounds exhibit potent inhibitory activity against specific enzyme targets, making them valuable leads for drug development.

Beyond pharmaceutical applications, this compound has also found utility in materials science. The pyrazole ring system is known for its ability to form coordination complexes with metal ions, which can be exploited in the design of novel materials with unique magnetic or electronic properties. Additionally, the trifluoromethyl group contributes to the molecule's stability under harsh conditions, making it suitable for use in high-performance materials.

In conclusion, 5-isopropyl-1-propargylpyrazole derivatives represent a class of compounds with immense potential across multiple disciplines. Their unique structural features and functional groups make them versatile building blocks for chemical synthesis and material design. As research continues to uncover new applications and optimize their properties, these compounds are poised to play an increasingly important role in advancing scientific and technological frontiers.